Cas no 10017-79-5 (1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-)
10017-79-5 structure
Product Name:1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-
CAS No:10017-79-5
MF:C13H20O4
MW:240.295504570007
CID:163357
PubChem ID:71446662
Update Time:2025-04-19
1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo-
- 2-oxo-8-propan-2-yl-1-oxaspiro[4.5]decane-3-carboxylic acid
- 1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-isopropyl-2-oxo-, stereoisomer (8CI)
- Malonic acid, (1-hydroxy-p-menth-7-yl)-,g-lactone (7CI)
- DTXSID40855096
- 2-Oxo-8-(propan-2-yl)-1-oxaspiro[4.5]decane-3-carboxylic acid
- 8-ISOPROPYL-2-OXO-1-OXASPIRO[4.5]DECANE-3-CARBOXYLIC ACID
- 10017-79-5
-
- Inchi: 1S/C13H20O4/c1-8(2)9-3-5-13(6-4-9)7-10(11(14)15)12(16)17-13/h8-10H,3-7H2,1-2H3,(H,14,15)
- InChI Key: GXLWCZYOJUHZNA-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)CC21CCC(C(C)C)CC2)=O
Computed Properties
- Exact Mass: 240.136159g/mol
- Monoisotopic Mass: 240.136159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 240.29g/mol
- XLogP3: 3.2
- Topological Polar Surface Area: 63.6Ų
1-Oxaspiro[4.5]decane-3-carboxylicacid, 8-(1-methylethyl)-2-oxo- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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